Cas no 926261-53-2 (2-(2-aminophenoxy)pyridine-3-carbonitrile)

• Product Name: 2-(2-aminophenoxy)pyridine-3-carbonitrile
• CAS No: 926261-53-2
• MF: C₁₂H₉N₃O
• MW: 211.219362020493
• CID: 4665631
• Update Time: 2025-07-01

2-(2-aminophenoxy)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminophenoxy)pyridine-3-carbonitrile
• 3-Pyridinecarbonitrile, 2-(2-aminophenoxy)-

• Inchi： 1S/C12H9N3O/c13-8-9-4-3-7-15-12(9)16-11-6-2-1-5-10(11)14/h1-7H,14H2
• InChI Key： KGHTTZLDSGIPPV-UHFFFAOYSA-N
• SMILES： C1(OC2=CC=CC=C2N)=NC=CC=C1C#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-(2-aminophenoxy)pyridine-3-carbonitrile

Introduction to 2-(2-aminophenoxy)pyridine-3-carbonitrile (CAS No. 926261-53-2)

2-(2-aminophenoxy)pyridine-3-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 926261-53-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of an amino group, a phenoxy linkage, and a nitrile substituent, make it a versatile scaffold for further chemical modifications and functionalization.

The synthesis and exploration of 2-(2-aminophenoxy)pyridine-3-carbonitrile have been the focus of numerous studies due to its promising pharmacological properties. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, allowing researchers to investigate its potential applications in drug discovery more thoroughly. The compound's unique structural motif positions it as a valuable intermediate in the development of novel therapeutic agents targeting various diseases.

In the realm of medicinal chemistry, 2-(2-aminophenoxy)pyridine-3-carbonitrile has been explored for its potential role in inhibiting key enzymes and receptors involved in metabolic disorders, inflammatory responses, and cancer pathways. The nitrile group, in particular, is known for its ability to participate in hydrogen bonding interactions, which can enhance binding affinity to biological targets. Additionally, the phenoxy moiety contributes to hydrophobic interactions, further influencing the compound's pharmacokinetic properties.

Recent research has highlighted the compound's efficacy in preclinical models as a modulator of Janus Kinase (JAK) signaling pathways. JAK inhibitors have shown significant promise in treating autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease. The structural similarity of 2-(2-aminophenoxy)pyridine-3-carbonitrile to known JAK inhibitors suggests that it may exhibit comparable inhibitory activity while potentially offering improved selectivity or reduced toxicity.

Moreover, studies have demonstrated the compound's ability to interact with other therapeutic targets, including tyrosine kinases and transcription factors. These interactions may lead to novel therapeutic strategies for oncology applications. The versatility of 2-(2-aminophenoxy)pyridine-3-carbonitrile as a scaffold for drug design has also prompted investigations into its potential use in combination therapies, where it could synergize with existing drugs to enhance treatment outcomes.

The pharmacokinetic profile of 2-(2-aminophenoxy)pyridine-3-carbonitrile has been carefully evaluated through in vitro and in vivo studies. These investigations have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The compound has shown favorable solubility characteristics, which are crucial for oral bioavailability. Additionally, preliminary data suggest that it undergoes moderate metabolic clearance via cytochrome P450 enzymes, indicating a need for further optimization to minimize potential drug-drug interactions.

From a synthetic chemistry perspective, 2-(2-aminophenoxy)pyridine-3-carbonitrile represents an interesting challenge due to its complex architecture. Researchers have employed various strategies, including multi-step organic synthesis and catalytic transformations, to achieve high yields and purity levels. Advances in flow chemistry have also contributed to more efficient production methods, reducing waste and improving scalability.

The development of novel analytical techniques has played a critical role in characterizing 2-(2-aminophenoxy)pyridine-3-carbonitrile at both molecular and supramolecular levels. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed structural information essential for understanding its reactivity and biological interactions. These tools have also been instrumental in identifying analogs with enhanced pharmacological properties.

The future directions for research on 2-(2-aminophenoxy)pyridine-3-carbonitrile include exploring its role in precision medicine approaches. By integrating genomics and proteomics data with computational modeling, researchers aim to identify patient subgroups that would benefit most from therapies involving this compound. Such personalized medicine strategies could improve treatment efficacy while minimizing adverse effects.

In conclusion, 2-(2-aminophenoxy)pyridine-3-carbonitrile (CAS No. 926261-53-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutics targeting various diseases. Ongoing studies continue to uncover new applications and optimize its synthetic pathways, positioning it as a cornerstone in the advancement of modern medicine.